Cas no 206986-87-0 (Sodium cholate)

• Product Name: Sodium cholate
• CAS No: 206986-87-0
• MF: C₂₄H₄₁NaO₆
• MW: 448.568519353867
• MDL: MFCD00150749
• CID: 66749
• PubChem ID: 329824488
• Update Time: 2025-04-18

Sodium cholate Chemical and Physical Properties

Names and Identifiers

• Sodium cholate hydrate
• 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid sodium salt
• Cholalic acid sodium salt
• (3alpha,5alpha,7alpha,12alpha)-3,7,12-Trihydroxycholan-24-oic acid monosodium salt hydrate
• SODIUM CHOLATE
• Cholic acid, sodium salt
• Cholic acid, monosodium salt
• Sodium cholic acid
• NU3Y4CCH8Z
• Cholic acid sodium salt
• DS-Na
• JYJ6CRE43U
• Cholic acid sodium salt hydrate
• potassium cholate
• SMR000718782
• Sodium cholate

• MDL： MFCD00150749
• Inchi： 1S/C24H40O5.Na.H2O/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;;/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);;1H2/q;+1;/p-1/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-;;/m1../s1
• InChI Key： MUVVIYFKOVLQHL-RCVKHMDESA-M
• SMILES： [Na+].O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)[O-])[C@]21C)O)O.O

Computed Properties

• Exact Mass: 430.27000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White powder
• Solubility: H2O: 0.1 M, clear
• Water Partition Coefficient: Soluble in water.
• PSA: 100.82000
• LogP: 2.11400
• Sensitiveness: Sensitive to humidity
• Optical Activity: [α]20/D +36±2°, c = 0.6% in ethanol (dry matter)
• Solubility: Dissolved in water, 0.1M

Sodium cholate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-9
• RTECS：FZ9600000
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Other Chemical additives Functional Additives